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Compound of Interest

Compound Name: Heliox

CAS No.: 58933-55-4

Cat. No.: B1219071

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to minimize leaks in laboratory Heliox delivery systems.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of leaks in a Heliox delivery system?

A1: Leaks in Heliox delivery systems typically stem from a few common issues. Improper

installation of tube fittings is a primary cause.[1] This includes under-tightening, which prevents

a secure seal, and over-tightening, which can damage the fitting or tubing. Another frequent

cause is poor tubing selection or preparation; using materials incompatible with Heliox or

tubing with surface scratches or dents can lead to leaks.[1] Finally, inconsistent metal-to-metal

seals in connections and wear and tear on components like O-rings and gaskets are also

significant contributors.

Q2: How can I select the appropriate tubing and fitting materials for my Heliox experiments?
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A2: Material selection is critical for a leak-free system. For Heliox, which is a mixture of Helium

and Oxygen, materials must be compatible with both gases. Stainless steel (particularly 316L

grade) and copper are generally recommended for tubing due to their inertness and

robustness.[2] It is crucial to use tubing and fittings with pressure ratings significantly above the

maximum operating pressure of your system.[3] Always consult manufacturer compatibility

charts to ensure the chosen materials will not degrade or become permeable when exposed to

Heliox.

Q3: What are the best practices for connecting and disconnecting Heliox cylinders to prevent

leaks?

A3: Safe cylinder handling is paramount. Always secure cylinders upright with chains or straps.

[1] Before connecting a regulator, briefly open and close the cylinder valve to clear any debris

from the outlet, ensuring the opening is pointed away from any personnel.[1][4] Never use

Teflon tape on CGA (Compressed Gas Association) fittings, as these create a seal through a

metal-to-metal or gasket interface; tape can contaminate the system and cause leaks or

regulator failure.[3] When disconnecting, always close the cylinder valve first, then bleed the

gas from the regulator to release pressure before loosening the fitting.[1]

Q4: My experiment requires a precise Heliox mixture. How can a leak affect this?

A4: A leak in your delivery system can lead to the entrainment of ambient air, which will dilute

your precise Heliox mixture.[5] This is particularly critical in experiments where the specific

density and thermal conductivity of the Heliox mixture are important for the results. Maintaining

a tight seal is essential to ensure the intended gas concentration is delivered to your

experimental setup.[6]

Q5: How does the low density of Heliox affect leak detection?

A5: The low density of helium can cause it to disperse quickly, which can be a factor in leak

detection. When using a helium "sniffer" or leak detector, it's best to check connections from

the top down, as the lighter helium gas will tend to rise.[7] For this reason, even small leaks

can be significant, as the gas can escape rapidly.
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Issue 1: Suspected Leak in the Heliox Delivery Line
Symptoms:

Audible hissing sound from tubing or connections.

A noticeable drop in cylinder pressure that is faster than expected based on usage.

Inconsistent or inaccurate experimental results that may be attributed to incorrect gas

composition.

Troubleshooting Steps:

Visual Inspection: Carefully inspect all tubing for cracks, kinks, or signs of wear. Check all

connections to ensure they are secure.

Bubble Leak Test: This is a simple and effective method for locating leaks.

Recommended Tool: An oxygen-safe liquid leak detector, such as Snoop® Liquid Leak

Detector.

Procedure: Apply the leak detector solution to all connections, valve stems, and other

potential leak points. The formation of bubbles indicates a leak.[7][8]

Pressure Decay Test: For a more quantitative assessment, a pressure decay test can be

performed. This involves pressurizing a section of the tubing, isolating it, and monitoring for a

pressure drop over time.[1][6] A significant drop indicates a leak.

Action: If a leak is found at a fitting, attempt to tighten it gently. Do not over-tighten. If the leak

persists, depressurize the system, disconnect the fitting, inspect for damage to the threads,

tubing, or any gaskets, and replace components as necessary.

Issue 2: Inconsistent Flow Rate or Gas Concentration
Symptoms:

Flowmeter readings are erratic or different from the setpoint.
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Experimental apparatus indicates an incorrect gas mixture.

Ventilators or other equipment connected to the Heliox line show alarms related to gas

supply.[9]

Troubleshooting Steps:

Check for Leaks: Follow the steps in "Issue 1" to rule out any leaks that could be causing

ambient air to be drawn into the system, diluting the Heliox mixture.[5]

Verify Flowmeter Compatibility: Standard flowmeters calibrated for air or oxygen will give

inaccurate readings for Heliox due to its lower density.[6][10] Ensure you are using a

flowmeter specifically calibrated for your Heliox mixture or apply the correct conversion

factor.

Inspect the Regulator: A malfunctioning regulator can cause pressure and flow

inconsistencies. Check that the regulator is providing a stable outlet pressure.

Examine the Gas Source: Ensure the Heliox cylinder has adequate pressure and that the

correct gas mixture is being supplied.

Data Presentation
Table 1: Leak Detection Method Sensitivity

Leak Detection Method Typical Sensitivity Best For

Bubble Leak Test (e.g., Snoop)
Can detect very small leaks

visually

Quickly locating leaks in

accessible areas

Pressure Decay Test ~10⁻² mbar·l/s
Quantifying leak rates in

sealed components

Helium Mass Spectrometer As low as 10⁻¹² mbar·l/s
Highly sensitive applications

and vacuum systems

Table 2: Material Compatibility for Heliox Delivery Systems
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Material
Helium
Compatibility

Oxygen
Compatibility

Recommendation
for Heliox

Metals

Stainless Steel

(316/316L)
Satisfactory Satisfactory Excellent

Copper Satisfactory Satisfactory

Good (Note: Not for

use with acetylene)

[11]

Brass Satisfactory Satisfactory
Good (Use brass with

<65% copper)[12]

Aluminum Satisfactory Satisfactory Good

Polymers

PTFE (Teflon®) Satisfactory Satisfactory

Good for seals and

tape (on appropriate

threads)

FKM (Viton®) Conditional Satisfactory

Conditional - check

manufacturer's

specifications

Buna-N (Nitrile) Not Recommended Satisfactory

Not Recommended

due to Helium

permeation

Compatibility ratings are based on dry gas at room temperature. Consult manufacturer

specifications for specific conditions.

Experimental Protocols
Protocol 1: Pressure Decay Leak Test
Objective: To quantify the leak rate of a sealed component or section of the Heliox delivery

tubing.
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Methodology:

Isolate the Test Section: Securely seal the component or section of tubing to be tested.

Pressurize: Connect a pressure source (e.g., inert gas like nitrogen, or Heliox itself) and

pressurize the section to the desired test pressure.[1]

Stabilize: Allow the pressure and temperature within the system to stabilize. This is crucial as

pressurization can cause temperature changes that affect the pressure reading.

Isolate from Source: Close the valve from the pressure source to trap the pressure within the

test section.[1]

Monitor Pressure: Using a calibrated pressure transducer or gauge, monitor the pressure

within the isolated section over a set period.

Calculate Leak Rate: A drop in pressure over time indicates a leak. The leak rate (Q) can be

calculated using the formula: Q = (P1 - P2) * V / t Where P1 is the initial pressure, P2 is the

final pressure, V is the internal volume of the test section, and t is the duration of the test.[4]

Protocol 2: Bubble Leak Test Using Snoop®
Objective: To quickly and visually identify the location of a gas leak.

Methodology:

Pressurize the System: Ensure the Heliox delivery system is pressurized to its normal

operating pressure.

Apply the Solution: Liberally apply the Snoop® liquid leak detector solution to the areas to be

tested, such as fittings, valve packings, and seals. The flexible snooper tube can be

extended to reach difficult areas.

Observe for Bubbles: Watch for the formation of sustained bubbles. The solution is designed

to create a continuous stream of bubbles even on very small leaks.

Interpret Results:
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No bubbles: The connection is leak-free.

Continuous bubble formation: A leak is present. The size and frequency of the bubbles can

give a qualitative indication of the leak's severity.

Clean Up: The Snoop® solution dries clean and is non-corrosive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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